Cas no 827304-09-6 (Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]propyl]-, diethyl ester)

• Product name: Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]propyl]-, diethyl ester
• CAS No: 827304-09-6
• MF: C₁₄H₂₃O₄PS
• MW: 318.368784189224
• CID: 685418
• PubChem ID: 71417617

Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]propyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]propyl]-, diethyl ester
• 1-[(S)-1-diethoxyphosphorylpropylsulfinyl]-4-methylbenzene
• DTXSID50836952
• 827304-09-6

• Inchi： InChI=1S/C14H23O4PS/c1-5-14(19(15,17-6-2)18-7-3)20(16)13-10-8-12(4)9-11-13/h8-11,14H,5-7H2,1-4H3/t14?,20-/m0/s1
• InChI Key： LOLCRWDULIAIHC-LGTGAQBVSA-N
• SMILES： CCC(P(=O)(OCC)OCC)S(=O)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 318.10546738g/mol
• Monoisotopic Mass: 318.10546738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 2.3